molecular formula C11H12F2O B8309267 3,3-Difluoro-2,2-dimethylindan-1-ol CAS No. 1034921-57-7

3,3-Difluoro-2,2-dimethylindan-1-ol

Cat. No.: B8309267
CAS No.: 1034921-57-7
M. Wt: 198.21 g/mol
InChI Key: GIGHHVCUNKQLFR-UHFFFAOYSA-N
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Description

3,3-Difluoro-2,2-dimethylindan-1-ol is a fluorinated indan-1-ol derivative featuring two methyl groups at the 2,2-positions and two fluorine atoms at the 3,3-positions on the indane ring. Fluorination at the 3,3-positions likely enhances its metabolic stability and lipophilicity compared to non-fluorinated analogs, making it a candidate for bioactive molecule development .

Properties

CAS No.

1034921-57-7

Molecular Formula

C11H12F2O

Molecular Weight

198.21 g/mol

IUPAC Name

3,3-difluoro-2,2-dimethyl-1H-inden-1-ol

InChI

InChI=1S/C11H12F2O/c1-10(2)9(14)7-5-3-4-6-8(7)11(10,12)13/h3-6,9,14H,1-2H3

InChI Key

GIGHHVCUNKQLFR-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C2=CC=CC=C2C1(F)F)O)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical and structural properties of 3,3-Difluoro-2,2-dimethylindan-1-ol with related compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Physical State Boiling Point (°C) Melting Point (°C) Key Substituents
This compound* C₁₁H₁₂F₂O 198.21 (calculated) Solid (inferred) N/A N/A 2,2-dimethyl; 3,3-difluoro
1-But-3-en-1-yl-5-(4-hydroxyphenyl)-2,2-dimethylindan-1-ol (28a) C₂₂H₂₄O₂ 320.43 Colorless solid N/A N/A 2,2-dimethyl; 5-(4-hydroxyphenyl)
l-tert-Butylethynyl-2,2-dimethylindan-1-ol C₁₈H₂₄O 256.39 Liquid 99–100°C (0.5 mm Hg) N/A 2,2-dimethyl; tert-butylethynyl
3-(Diethylamino)-2,2-dimethyl-propan-1-ol C₉H₂₁NO 159.27 Clear liquid 226.6 N/A 2,2-dimethyl; 3-diethylamino

Notes:

  • The fluorinated indan-1-ol derivative is inferred to be a solid due to the crystalline nature of similar indan-1-ol analogs .
  • Fluorine substitution increases molecular weight and likely enhances thermal stability compared to non-fluorinated derivatives.

Reactivity and Stability

  • Stability : Fluorinated compounds generally exhibit enhanced chemical stability due to strong C-F bonds, reducing susceptibility to oxidation or hydrolysis .

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